Cas no 1185296-13-2 (3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride)

• Product Name: 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride
• CAS No: 1185296-13-2
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD12028490
• CID: 4457420
• PubChem ID: 46737092
• Update Time: 2025-05-25

3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-propyl)-3H-benzooxazol-2-one hydrochloride
• 3-(3-Amino-propyl)-3H-benzooxazol-2-onehydrochloride
• 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride
• EN300-240399
• 3-(3-aminopropyl)-1,3-benzoxazol-2-one hydrochloride
• F2167-1481
• 3-(3-aminopropyl)-2,3-dihydro-1,3-benzoxazol-2-one hydrochloride
• 3-(3-aminopropyl)-1,3-benzoxazol-2-one;hydrochloride
• 1185296-13-2
• AKOS015848002

• MDL： MFCD12028490
• Inchi： 1S/C10H12N2O2.ClH/c11-6-3-7-12-8-4-1-2-5-9(8)14-10(12)13;/h1-2,4-5H,3,6-7,11H2;1H
• InChI Key： VCZAETKJWKHRCI-UHFFFAOYSA-N
• SMILES： C(N1C(OC2=CC=CC=C12)=O)CCN.Cl

Computed Properties

• Exact Mass: 228.0665554Da
• Monoisotopic Mass: 228.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride

Research Briefing on 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride (CAS: 1185296-13-2)

3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride (CAS: 1185296-13-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

Recent studies have highlighted the role of 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the benzoxazolone core and the aminopropyl side chain, make it a versatile scaffold for drug discovery. Researchers have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents.

One of the most notable findings is the compound's potential as a modulator of central nervous system (CNS) targets. Preclinical studies have demonstrated its ability to interact with neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases. The hydrochloride salt form enhances its solubility and bioavailability, which is critical for in vivo studies.

In addition to its CNS activity, 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride has been investigated for its anti-inflammatory and antimicrobial properties. Recent in vitro assays have shown promising results in inhibiting pro-inflammatory cytokines and bacterial growth, indicating its potential as a multi-target therapeutic agent. These findings are supported by molecular docking studies that reveal its binding affinity for key biological targets.

The synthesis and optimization of 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride have also been a focus of recent research. Advances in green chemistry and catalytic methods have improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored its derivatization to enhance its pharmacological profile and reduce potential side effects.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, 3-(3-aminopropyl)benzo[d]oxazol-2(3H)-one hydrochloride (CAS: 1185296-13-2) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its diverse biological activities and synthetic versatility make it a compelling subject for ongoing and future research efforts.